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Compound of Interest

Compound Name: 3-(Boc-aminoethyloxy)benzonitrile

Cat. No.: B3040911 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(Boc-aminoethyloxy)benzonitrile (CAS

No. 252263-98-2) is not readily available in public databases. The following guide has been

compiled using safety data from structurally related compounds, primarily benzonitrile and tert-

butyl carbamate. This information should be used as a precautionary guide and is not a

substitute for a manufacturer-provided SDS. Researchers should handle this compound with

care, assuming it may have hazards similar to its components.

Chemical Identification and Physical Properties
This section summarizes the known identifiers and calculated or analogous physical and

chemical properties of 3-(Boc-aminoethyloxy)benzonitrile.
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Property Value Source

Chemical Name

tert-Butyl (2-(3-

cyanophenoxy)ethyl)carbamat

e

N/A

Synonyms
3-(Boc-

aminoethyloxy)benzonitrile
[1]

CAS Number 252263-98-2 [1]

Molecular Formula C14H18N2O3 [1]

Molecular Weight 262.304 g/mol [1]

Appearance
Not available (likely a solid or

oil)
N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Not available N/A

Storage Conditions

Store at -4°C for short periods

(1-2 weeks) and -20°C for

long-term storage (1-2 years)

[1]

Hazard Identification and Precautionary Statements
Based on the benzonitrile and carbamate moieties, this compound should be handled as

potentially hazardous. The nitrile group can release cyanide upon metabolism or

decomposition, and aromatic compounds can be irritants.

GHS Hazard Classification (Anticipated):

Acute Toxicity, Oral (Category 4) - Based on benzonitrile.

Acute Toxicity, Dermal (Category 4) - Based on benzonitrile.

Eye Irritation (Category 2) - Based on benzonitrile.[2]
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Skin Irritation (Category 2) - Based on benzonitrile.[2]

Hazard Statements (Anticipated):

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[4]

Precautionary Statements (Recommended):

Code Statement

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.[5]

P280
Wear protective gloves/ protective clothing/ eye

protection/ face protection.[5]

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P501
Dispose of contents/container to an approved

waste disposal plant.[5]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
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Given the potential hazards, a strict experimental workflow should be followed.

Workflow for Handling 3-(Boc-aminoethyloxy)benzonitrile:

Preparation Phase

Handling Phase

Post-Experiment Phase

Review Safety Information
(This guide, analogous SDS)

Don Personal Protective Equipment (PPE)

Prepare Work Area
(Fume hood, spill kit)

Weigh/Measure Compound
in a Ventilated Enclosure

Perform Experiment
in a Chemical Fume Hood

Decontaminate Glassware and Surfaces

Dispose of Waste in
Sealed, Labeled Containers

Doff and Dispose of PPE Properly

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-(Boc-aminoethyloxy)benzonitrile.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[6]

Skin Protection:

Wear a lab coat and consider additional impervious clothing if there is a risk of splashing.

[6]

Gloves: Wear solvent-resistant gloves (e.g., nitrile rubber). Inspect gloves before use and

use proper removal technique to avoid skin contact.[1]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood. If

ventilation is inadequate or if aerosols are generated, use a NIOSH-approved respirator.[2]

[7]

First-Aid Measures
These measures are based on the potential hazards of benzonitrile and should be followed in

case of exposure.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2][6]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[2][6]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.[6][7]

Hazards from Combustion: May produce toxic fumes, including hydrogen cyanide and

nitrogen oxides, upon heating or burning.[2]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Accidental Release:

Evacuate: Evacuate personnel from the area.[8]
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Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the chemical

enter drains.[6]

Clean-up: Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a

sealed container for disposal.[8]

Decontaminate: Wash the spill area thoroughly after material pickup is complete.[8]

Toxicological Information
No specific toxicological data exists for 3-(Boc-aminoethyloxy)benzonitrile. The information

below is for benzonitrile and is provided for context.

Metric
Value
(Benzonitrile)

Species Route Source

LD50 (Oral) 690 mg/kg Rat Oral N/A

LC50 (Inhalation) 950 ppm / 8H Rat Inhalation N/A

AEGL-2 (4

hours)
13 ppm Human Inhalation [9]

AEGL-3 (4

hours)
27 ppm Human Inhalation [9]

Potential Health Effects:

The substance can be absorbed into the body by inhalation, through the skin, and by

ingestion.[2]

Symptoms of overexposure may include headache, dizziness, nausea, weakness, confusion,

and labored breathing.[2]

The effects of cyanide poisoning may be delayed.[2]
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Logical Pathway for Hazard Assessment
The hazard assessment for this compound is derived from its constituent parts.

Structural Components

Associated Hazards

Resulting Safety Precautions

3-(Boc-aminoethyloxy)benzonitrile

Benzonitrile Moiety Boc-Aminoethyloxy Moiety

Nitrile Toxicity
(Potential for CN- release)

Aromatic Irritation
(Skin/Eye Irritant)

Carbamate Properties
(Generally low acute toxicity)

Comprehensive PPE Required
(Gloves, Goggles, Lab Coat)Handle in Fume Hood Specialized Waste Disposal

Click to download full resolution via product page

Caption: Hazard assessment derived from the structural components of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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